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Compound of Interest

Compound Name: Chlorine trioxide

CAS No.: 13932-10-0

Cat. No.: B1206257

Get Quote

Disclaimer: Dichlorine trioxide (Cl₂O₃) is an extremely unstable and explosive compound.

This document is intended for informational purposes for researchers, scientists, and drug

development professionals who may encounter it as an intermediate or byproduct. Direct

synthesis or isolation of Cl₂O₃ is strongly discouraged due to its inherent dangers. The

following guidance focuses on prevention and safe management of its precursor, chlorine

dioxide (ClO₂), to avoid the formation and explosive decomposition of Cl₂O₃.

Frequently Asked Questions (FAQs)
Q1: What is dichlorine trioxide (Cl₂O₃) and why is it so hazardous?

A1: Dichlorine trioxide is a chlorine oxide with the chemical formula Cl₂O₃. It is a dark brown

solid that is highly unstable and explosive, even at temperatures below 0°C[1][2]. Its hazardous

nature stems from its propensity to undergo rapid, exothermic decomposition, releasing a

significant amount of energy in the form of a violent explosion. It is not used commercially as an

oxidizing agent due to its instability[2].

Q2: Under what conditions does dichlorine trioxide form?
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A2: Dichlorine trioxide is primarily formed through the low-temperature photolysis

(decomposition by light) of chlorine dioxide (ClO₂)[1][2]. During this process, other chlorine

oxides such as dichlorine hexoxide (Cl₂O₆), as well as chlorine (Cl₂) and oxygen (O₂), can also

be produced[1][2].

Q3: What are the primary triggers for the explosive decomposition of Cl₂O₃?

A3: The primary triggers for the explosive decomposition of Cl₂O₃ and other unstable chlorine

oxides include:

Temperature: Explosive decomposition can occur even at temperatures below 0°C[1][2].

Mechanical Shock and Friction: As with many explosive materials, physical impact or friction

can initiate decomposition.

Light: Photolysis is a key factor in its formation and can likely contribute to its decomposition.

Contact with Organic Materials: Chlorine oxides are strong oxidizing agents and can react

violently with organic compounds.

Q4: What are the decomposition products of dichlorine trioxide?

A4: When heated, dichlorine trioxide decomposes to emit toxic fumes of chloride ions (Cl⁻)

[3]. Upon reaction with water, it slowly forms chlorous acid (HClO₂)[2][4].

Troubleshooting Guide: Preventing Explosive
Decomposition
This guide focuses on troubleshooting potential issues during experiments involving chlorine

dioxide (ClO₂) that could lead to the hazardous formation of dichlorine trioxide.
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Symptom / Observation Potential Cause Recommended Action

Unexpected formation of a

dark brown solid during low-

temperature photolysis of

ClO₂.

Formation of solid Cl₂O₃.

IMMEDIATE ACTION: Cease

the experiment. Do not attempt

to handle or isolate the solid. If

possible, remotely cool the

reaction vessel further to

minimize decomposition risk.

Evacuate the area and consult

with your institution's

environmental health and

safety (EHS) office.

Rapid, uncontrolled gas

evolution from a ClO₂ solution.

Decomposition of ClO₂ to form

Cl₂O₃ and other gaseous

products, leading to pressure

buildup.

IMMEDIATE ACTION: If safe

to do so, vent the system in a

controlled manner within a

fume hood. Do not heat or

expose the system to light.

Prepare for the possibility of a

violent reaction.

Discoloration of ClO₂ gas

(yellow-green) to a brownish

hue.

Potential formation of Cl₂O₃ in

the gas phase.

Reduce the concentration of

ClO₂ gas. Ensure the system

is shielded from light. Maintain

the lowest possible operating

temperature.

Experiment involves conditions

known to produce Cl₂O₃ (low-

temperature photolysis of

ClO₂).

Inherent risk of Cl₂O₃

formation.

Re-evaluate the experimental

design. If possible, modify the

procedure to avoid these

conditions. Implement stringent

safety measures, including the

use of a blast shield, remote

operation, and minimal scale.

Experimental Protocols and Safety Measures
Due to the extreme hazards associated with Cl₂O₃, detailed experimental protocols for its

synthesis and handling are not provided. Instead, this section outlines best practices for
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working with its precursor, chlorine dioxide (ClO₂), to minimize the risk of Cl₂O₃ formation.

General Handling Procedures for Chlorine Dioxide (ClO₂):

Work in a well-ventilated area: All work with ClO₂ must be conducted in a properly

functioning chemical fume hood.

Use appropriate Personal Protective Equipment (PPE): This includes, but is not limited to,

chemical splash goggles, a face shield, and gloves resistant to chlorine compounds.

Avoid high concentrations: Chlorine dioxide gas is explosive at concentrations above 10% in

the air. It is crucial to work with dilute solutions whenever possible.

Control temperature: Maintain low temperatures to reduce the rate of decomposition.

Shield from light: Protect ClO₂ solutions and gas from light sources to prevent photolytic

decomposition into Cl₂O₃.

Avoid contact with incompatible materials: Keep ClO₂ away from organic materials, reducing

agents, and other incompatible substances.

Factors Influencing Stability of Chlorine Oxides
The stability of chlorine oxides, including the precursor to Cl₂O₃, is influenced by several

factors. The following table summarizes key conditions to control.
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Factor
Condition to Avoid for
Stability

Rationale

Temperature High temperatures
Increases the rate of

decomposition reactions.

Light Exposure to UV or visible light

Can initiate photolytic

decomposition, leading to the

formation of unstable species

like Cl₂O₃[1][2].

Concentration High concentrations of ClO₂
Increases the likelihood of

explosive decomposition[5].

Pressure High pressure
Can increase the rate of

decomposition reactions.

Presence of Catalysts
Contaminants, such as certain

metals or dust

Can lower the activation

energy for decomposition.

Mechanical Agitation
Shock, friction, or vigorous

stirring

Can provide the energy

needed to initiate explosive

decomposition.

Decomposition Pathway
The formation of dichlorine trioxide is an intermediate step in the complex decomposition of

chlorine dioxide. The following diagram illustrates a simplified logical relationship in this

process.
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Caption: Logical workflow of Cl₂O₃ formation and decomposition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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